[1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(2-chloroacetyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C12H21ClN2O3/c1-12(2,3)18-11(17)14-9-4-6-15(7-5-9)10(16)8-13/h9H,4-8H2,1-3H3,(H,14,17)
• InChI Key: ULSBBPVLLBKLLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)CCl
• Molecular Formula: C12H21ClN2O3
• Molecular Weight: 276.76 g/mol
• CAS No.: 1013921-00-0

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure of “[1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” is not provided in the search results.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, etc. Unfortunately, these specific properties for “this compound” are not provided in the search results.

Scientific Research Applications

Synthesis of Sedridines, Ethylnorlobelols, and Coniine

The compound plays a role in the synthesis of biologically active alkaloids like sedridine, allosedridine, and coniine. A study demonstrates the versatility of related piperidine-carboxylic acid esters as chiral building blocks for these syntheses, highlighting the chemical's utility in producing structurally diverse small molecules useful in biology and medicine (Passarella et al., 2005).

Development of Multi-Target Therapeutic Drugs

A similar compound, dimethyl-carbamic acid 2,3-bis-dimethylcarbamoyloxy-6-(4-ethyl-piperazine-1-carbonyl)-phenyl ester, has been evaluated as a new drug candidate for Alzheimer's disease. This research highlights the potential of such compounds in developing multi-target therapeutic strategies (Lecanu et al., 2010).

Preparation of Piperidine Derivatives

Research shows that derivatives of 4-hydroxy-3,4-dihydro-2H-pyridine-1-carboxylic acid, related to the queried compound, can be prepared from serine and terminal acetylenes. These derivatives serve as versatile intermediates for a range of amines containing substituted piperidine subunits, useful in various scientific applications (Acharya & Clive, 2010).

Synthesis and Biological Evaluation

Compounds like tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, related to the queried chemical, have been synthesized and evaluated for their biological activities. Such studies contribute to understanding the potential pharmacological applications of these compounds (Kulkarni et al., 2016).

Asymmetric Synthesis of Piperidinedicarboxylic Acids

Research on asymmetric syntheses of piperidinedicarboxylic acid derivatives, which are structurally similar to the requested compound, contributes to the development of chiral compounds. These syntheses are crucial for creating specific stereochemistry in pharmaceutical compounds (Xue et al., 2002).

Mechanism of Action

The mechanism of action of a chemical compound usually refers to its interactions with biological systems, which is not applicable for “[1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” as it is not a biologically active compound based on the search results.